ethyl 4-(6-chloropyridin-2-yl)butanoate
Description
Ethyl 4-(6-chloropyridin-2-yl)butanoate is a chemical compound with the molecular formula C11H14ClNO2 and a molecular weight of 227.687 . It is primarily used for research and development purposes and is not intended for medicinal, household, or other uses .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H14ClNO2/c1-2-15-11(14)8-4-6-9-5-3-7-10(12)13-9/h3,5,7H,2,4,6,8H2,1H3 . This indicates that the molecule consists of an ethyl group (C2H5) attached to a butanoate group (C4H7O2), which is further attached to a 6-chloropyridin-2-yl group (C5H3ClN).Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 227.69 . More specific physical and chemical properties such as boiling point, melting point, and density were not available in the retrieved data.Safety and Hazards
In terms of safety and hazards, it’s important to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes when handling ethyl 4-(6-chloropyridin-2-yl)butanoate . In case of accidental ingestion or inhalation, immediate medical attention is advised . The chemical should be stored in suitable and closed containers for disposal .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-(6-chloropyridin-2-yl)butanoate involves the reaction of 6-chloropyridine-2-carbaldehyde with ethyl 4-bromobutanoate in the presence of a base to form the desired product.", "Starting Materials": [ "6-chloropyridine-2-carbaldehyde", "ethyl 4-bromobutanoate", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 6-chloropyridine-2-carbaldehyde and ethyl 4-bromobutanoate to a reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1268520-42-8 |
Molecular Formula |
C11H14ClNO2 |
Molecular Weight |
227.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
